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Compound of Interest

(S)-(-)-3-(Acetyithio)-2-
methylpropionic Acid

Cat. No.: B193019

Compound Name:

An In-Depth Technical Guide to the Safety and Handling of (S)-(-)-3-(Acetylthio)-2-
methylpropionic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-(-)-3-(Acetylthio)-2-methylpropionic acid (CAS No: 76497-39-7) is a key chemical
intermediate used in the synthesis of various pharmaceutical compounds, most notably
Angiotensin-Converting Enzyme (ACE) inhibitors. Its structure, featuring a carboxylic acid and
a thioester group, imparts specific reactivity that is valuable in drug development but also
necessitates a thorough understanding of its potential hazards. This guide provides a
comprehensive overview of the safety protocols and handling procedures required to work with
this compound safely in a research and development setting. Adherence to these guidelines is
critical to mitigate risks and ensure a safe laboratory environment.

Section 1: Hazard Identification and Risk
Assessment

The primary and most immediate risks associated with (S)-(-)-3-(Acetylthio)-2-
methylpropionic acid are its corrosivity and irritant properties. A comprehensive
understanding of its hazard profile is the foundation of safe handling.
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GHS Classification & Hazard Statements

The compound is classified as a hazardous chemical, and its handling requires stringent safety

measures.

Hazard Class Category Hazard Statement Source
H314: Causes severe
Skin skin burns and eye
. L 1B /2 [1][2]
Corrosion/Irritation damage. / H315:
Causes skin irritation.
H314: Causes severe
' skin burns and eye
Serious Eye
o 1/2 damage. / H319: [1][2]
Damage/Irritation )
Causes serious eye
irritation.
Specific Target Organ
o ] H335: May cause
Toxicity (Single 3 [2][3]

Exposure)

respiratory irritation.

Primary Hazards:

o Corrosivity: The compound is a corrosive material, capable of causing severe burns to the

skin and eyes upon contact.[1] This is a critical consideration for all handling procedures.

The acidic nature of the carboxylic group is the primary driver of this property. Immediate and

thorough rinsing is essential after any contact.

« Irritation: In addition to being corrosive, it is a potent irritant to the skin, eyes, and respiratory

system.[2] Inhalation of vapors or aerosols can lead to respiratory tract irritation.[2][4]

o Stench: Like many sulfur-containing compounds, it is noted to have an unpleasant odor

("stench™). While not a direct toxicological threat, this property necessitates handling in well-

ventilated areas, such as a chemical fume hood, to maintain a comfortable and safe

laboratory environment.

Toxicological Profile Summary:
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Detailed toxicological data for this specific compound is limited.[1][4] However, based on its
chemical class and available safety data sheets, the following points are pertinent:

» Acute Effects: The most significant acute effects are severe burns and irritation from direct
contact.[1] Inhalation may cause coughing and wheezing, and in severe cases, could lead to
delayed pulmonary edema.[1] Ingestion can cause severe damage to the gastrointestinal
tract, and vomiting should not be induced.[1][5]

o Chronic Effects: There is no information available regarding long-term exposure effects such
as carcinogenicity or reproductive toxicity.[1][4] Given the lack of data, minimizing exposure
is the most prudent course of action.

Section 2: Chemical and Physical Properties

Understanding the physical and chemical properties of (S)-(-)-3-(Acetylthio)-2-
methylpropionic acid is crucial for its proper handling and storage.

Property Value Source
CAS Number 76497-39-7 [1]
Molecular Formula C6H1003S [1][6]
Molecular Weight 162.21 g/mol [41[6]

Not specified, likely a liquid or
Appearance ] )

low-melting solid

(S)-3-(acetylthio)-2-
Synonyms methylpropionic acid, Captopril  [1][2][3]

EP Impurity G

Stability and Reactivity:
 Stability: The compound is stable under recommended storage conditions.[4]

o Conditions to Avoid: Avoid exposure to moisture and air, as some sources indicate it is air
and moisture sensitive.[4] Keep away from heat, sparks, open flames, and other sources of
ignition.
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e Incompatible Materials: To prevent hazardous reactions, avoid contact with strong oxidizing
agents, acids, acid chlorides, and acid anhydrides.[4]

» Hazardous Decomposition Products: Thermal decomposition can produce irritating gases
and vapors, including carbon oxides and sulfur oxides.[1][7]

Section 3: Exposure Control and Personal
Protection

A multi-layered approach to exposure control, combining engineering controls and personal
protective equipment (PPE), is mandatory.

Engineering Controls:

» Ventilation: All work with this compound must be conducted in a well-ventilated area. A
certified chemical fume hood is the primary engineering control to minimize inhalation
exposure.[4][8][9]

o Safety Stations: Eyewash stations and safety showers must be readily accessible in the
immediate work area.[1] Regular testing of this equipment is essential.

Personal Protective Equipment (PPE) Selection:

The selection of appropriate PPE is critical to prevent direct contact.
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PPE
Body Part . Standard Rationale
Recommendation
Provides maximum
Tight-sealing safety EN 166 (EU) or protection against
Eyes/Face goggles and a face NIOSH (US) splashes of this
shield. approved. corrosive material.[1]
[8]
] ] Gloves must be
Chemical-resistant, )
_ _ inspected before use.
impervious gloves
. Use proper glove
Skin (Hands) (e.g., Neoprene™, EN 374

Polyvinyl chloride
(PVQ)).

removal technique to

avoid skin contact.[1]

[4]119]

Skin (Body)

Long-sleeved
laboratory coat and a
chemical-resistant

apron.

Protects against skin
contact from spills and

splashes.[1]

Respiratory

Not typically required
if work is performed in
a fume hood. For
nuisance exposures
or spill cleanup, a P95
(US) or P1 (EV)
respirator may be
used. For higher-level
protection, an
OV/AG/P99 (US) or
ABEK-P2 (EV)
respirator is

recommended.

NIOSH (US) or CEN
(EV) approved.

Protects against
inhalation of vapors or
aerosols, which can
cause respiratory
irritation.[4][9]

Section 4: Standard Operating Procedures for Safe

Handling
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A systematic approach to handling ensures that risks are minimized at every step.

General Handling Workflow:

Preparation

Verify Fume Hood
Certification

Don Required PPE
(Goggles, Face Shield, Gloves, Coat)

Prepare Work Area
(e.g., absorbent liner)

Begin Work

Hangdling

Retrieve Compound
from Storage

Carefully Weigh/Measure
inside Fume Hood

Perform Chemical Reaction/
Dissolution in Hood

Complete Work

Post-H‘?ndling

Segregate & Label Waste
(Solid & Liquid)

Y

Clean Work Area &
Equipment

Remove PPE & Wash Hands
Thoroughly
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Step-by-Step Handling Protocol:

e Preparation:

[e]

Confirm that the chemical fume hood is functioning correctly.

[e]

Don all required PPE as specified in Section 3.

(¢]

Prepare the work surface within the fume hood by laying down an absorbent, chemical-
resistant liner.

o

Assemble all necessary glassware and equipment.

 Aliquotting and Use:

[e]

Retrieve the chemical from its designated storage location.[1]

[e]

Perform all manipulations, including weighing and transferring, inside the fume hood to
contain vapors.[8]

[e]

Use non-sparking tools if the compound is determined to be flammable.[8]

o

Keep the container tightly closed when not in use.[4][8]

e Post-Handling:

o

Segregate waste into appropriate, clearly labeled containers for corrosive chemical waste.

[e]

Decontaminate all surfaces and equipment after use.

o

Remove PPE carefully, avoiding self-contamination.

[¢]

Wash hands thoroughly with soap and water after handling the product.[1]

Storage and Transportation:
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o Storage: Store in a cool, dry, and well-ventilated place.[4][8] The container must be kept
tightly closed.[4] For long-term stability, storage at temperatures below -15°C and under an
inert gas atmosphere is recommended.[4][6] The storage area should be secure and
accessible only to authorized personnel ("Store locked up").[1]

o Transportation: When transporting, ensure the container is securely sealed and properly
labeled. For shipping, it is classified under UN3265 as a "Corrosive liquid, acidic, organic,
n.o.s."[1]

Section 5: Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

First-Aid Response Flowchart:

Exposure Event

Royfe of Exposyge
o> Cocoma
Immediately remove contaminated clothing. Rinse cautiously with water for >15 mins.
Rinse skin with water for >15 mins. Remove contact lenses if possible.

Seek Immediate Medical Attention.
Show SDS to Doctor.

Move to Fresh Air. Rinse mouth with water.
If breathing is difficult, give oxygen. Do NOT induce vomiting.

Click to download full resolution via product page

Detailed First-Aid Measures:
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General Advice: Immediate medical attention is required for all routes of exposure.[1] Show
the Safety Data Sheet to the attending physician.[4][9]

Inhalation: Remove the person to fresh air. If breathing has stopped or is difficult, provide
artificial respiration or oxygen by trained personnel. Do not use mouth-to-mouth
resuscitation.[1]

Skin Contact: Immediately take off all contaminated clothing.[1] Rinse the affected skin area
with copious amounts of water for at least 15 minutes.[1][9]

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[1][4][9] Remove contact lenses if present and easy to do so. Continue
rinsing.[1]

Ingestion: Rinse the mouth thoroughly with water.[1][4][9] Do NOT induce vomiting, as this
can cause further damage.[1][5]

Accidental Release Measures (Spill Response):

Evacuate: Evacuate non-essential personnel from the spill area.[4][9]
Ventilate: Ensure adequate ventilation.

Contain: Prevent the spill from entering drains or waterways.[4]

Absorb: For small spills, use an inert, non-combustible absorbent material (e.g., sand,
vermiculite, Chemizorb®).

Collect: Carefully sweep or scoop up the absorbed material into a suitable, labeled container
for hazardous waste disposal.[4][9]

Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.
Report: Report the incident according to your institution's protocols.

Spill Response Decision Tree:
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Firefighting Measures:
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][9]

e Unsuitable Media: Avoid using a high-pressure water stream, as it may scatter the material.

[1]

» Specific Hazards: The product is corrosive and thermal decomposition can release irritating
and toxic gases.[1]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[1][4][9]

Section 6: Waste Disposal

Proper disposal is a legal and ethical requirement to protect human health and the
environment.

Protocol for Waste Disposal:

o Collection: Collect all waste containing (S)-(-)-3-(Acetylthio)-2-methylpropionic acid,
including contaminated absorbents and disposable PPE, in designated, sealed, and clearly
labeled hazardous waste containers.

o Segregation: Keep this waste stream separate from other incompatible chemical wastes.

» Disposal: Dispose of the waste through a licensed professional waste disposal service.[1] All
disposal must be in accordance with local, state, and federal environmental regulations.[1]
Do not dispose of down the drain or in general trash.[4]

o Container Decontamination: Empty containers should not be reused.[1] They should be
triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste before the
container is disposed of or recycled.

Conclusion

(S)-(-)-3-(Acetylthio)-2-methylpropionic acid is a valuable reagent whose safe use is
predicated on a comprehensive understanding of its hazards and the diligent application of
safety protocols. Its corrosive nature demands meticulous attention to engineering controls, the
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consistent use of appropriate personal protective equipment, and adherence to established
procedures for handling, storage, and emergency response. By integrating the principles and
protocols outlined in this guide into daily laboratory practice, researchers can effectively
mitigate risks and ensure a safe and productive scientific environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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